Cas no 802602-41-1 (4,9-Ethanobenz[f]isoindoline,3aa,4a,9a,9aa-tetrahydro-2-methyl- (8CI))

• Product name: 4,9-Ethanobenz[f]isoindoline,3aa,4a,9a,9aa-tetrahydro-2-methyl- (8CI)
• CAS No: 802602-41-1
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• CID: 713814

4,9-Ethanobenz[f]isoindoline,3aa,4a,9a,9aa-tetrahydro-2-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• 4,9-Ethanobenz[f]isoindoline,3aa,4a,9a,9aa-tetrahydro-2-methyl- (8CI)
• 4,9-Ethanobenz[f]isoindoline,3aalpha,4alpha,9alpha,9aalpha-tetrahydro-2-methyl-(8CI)
• PubChem ID: 45097331
• 4,9-Ethanobenz[f]isoindoline, 3aα,4α,9α,9aα-tetrahydro-2-methyl- (8CI)

• Inchi： 1S/C15H19N/c1-16-8-14-12-6-7-13(15(14)9-16)11-5-3-2-4-10(11)12/h2-5,12-15H,6-9H2,1H3
• InChI Key： LGXXNTUVFOBMBN-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])[H])C([H])([H])C2([H])C3([H])C4=C([H])C([H])=C([H])C([H])=C4C([H])(C([H])([H])C3([H])[H])C2([H])C1([H])[H]

Computed Properties

• Exact Mass: 213.152
• Monoisotopic Mass: 213.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2